Methyl 5-acetamido-2-hydroxybenzoate

• IUPAC Name: methyl 5-acetamido-2-hydroxybenzoate
• InChI: InChI=1S/C10H11NO4/c1-6(12)11-7-3-4-9(13)8(5-7)10(14)15-2/h3-5,13H,1-2H3,(H,11,12)
• InChI Key: JOILLVHUXHWRQB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)O)C(=O)OC
• Molecular Formula: C10H11NO4
• DSSTOX Substance ID: DTXSID80368251
• Molecular Weight: 209.20 g/mol
• CAS RN: 81887-68-5

Description

Methyl 5-acetamido-2-hydroxybenzoate is a chemical compound that is widely used in scientific research. It is a derivative of salicylic acid and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Application 1: Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives

• Summary of the Application : Methyl 5-acetamido-2-hydroxybenzoate is used in the design, synthesis, and evaluation of novel non-steroidal anti-inflammatory drugs (NSAIDs) with better activity and lower side effects. Two 5-acetamido-2-hydroxy benzoic acid derivatives were proposed, increasing the alkyl position (methyl) in an acetamide moiety.
• Methods of Application or Experimental Procedures : The 5-acetamido-2-hydroxy benzoic acid derivatives were synthesized using classic methods of acylation reactions with anhydride or acyl chloride. Their structural elucidation was performed using 1H NMR and 13C NMR.
• Results or Outcomes : An in-silico study showed that 5-acetamido-2-hydroxy benzoic acid derivatives have better bioavailability and binding affinity with the COX-2 receptor. In-vivo anti-nociceptive activity was investigated by means of a writhing test induced by acetic acid and a hot plate.

Application 2: Crystal Structure Analysis

• Summary of the Application : The crystal structure of Methyl 5-acetamido-2-hydroxybenzoate has been analyzed. This compound has broad application prospects as an important intermediate in pharmaceutical synthesis.
• Methods of Application or Experimental Procedures : The crystal structure was determined using X-ray diffraction. The crystal is orthorhombic, with a = 16.124 (5) Å, b = 19.588 (5) Å, c = 6.8155 (18) Å, V = 2152.6 (10) ų, Z = 8.
• Results or Outcomes : The crystal structure analysis revealed the atomic coordinates and displacement parameters. This information is crucial for understanding the compound’s properties and potential applications in pharmaceutical synthesis.

Application 3: Intermediate in Pharmaceutical Synthesis

• Summary of the Application : Methyl 5-acetamido-2-hydroxybenzoate has broad application prospects as an important intermediate in pharmaceutical synthesis. It is used in the synthesis of various pharmaceutical compounds, such as benzyloxyphenyl methylaminophenol derivatives as STAT3 signaling pathway inhibitors, kainate receptors of new oxazole [4,5- c ]quinolin-4-one derivatives, potassium channel modulators and plasminogen activator inhibitor-1 inhibitor.
• Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures would depend on the specific pharmaceutical compound being synthesized. Generally, these methods involve various organic synthesis techniques, such as acylation, reduction, and condensation reactions.
• Results or Outcomes : The outcomes of these syntheses are new pharmaceutical compounds with potential therapeutic applications. The specific results, including any quantitative data or statistical analyses, would depend on the specific compound and its intended use.

Synthesis routes and methods

Procedure details

Methyl 2-hydroxy-5-aminobenzoate (10 g, 60 mmole) was mixed with acetic anhydride (10 ml) and heated with stirring to 100° C. for 5 minutes. Subsequently the reaction mixture was cooled and concentrated to dryness, in vacuo. The remaining material was recrystallized from ethanol-water (1:1) with activated carbon, to give the title compound (9.7 g, 74%), m.p. 147°-148° C. Found (Calc. for C10H11NO4) C 57.01 (57.42), H 5.27 (5.26), N 6.76 (6.70).